Cas no 29113-73-3 (3-Furancarboxylic acid, 2-methyl-5-phenyl-, methyl ester)

• Product Name: 3-Furancarboxylic acid, 2-methyl-5-phenyl-, methyl ester
• CAS No: 29113-73-3
• MF: C₁₃H₁₂O₃
• MW: 216.232583999634
• CID: 1437146
• Update Time: 2024-08-15

3-Furancarboxylic acid, 2-methyl-5-phenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, 2-methyl-5-phenyl-, methyl ester
• methyl 2-methyl-5-phenylfuran-3-carboxylate

• Inchi： 1S/C13H12O3/c1-9-11(13(14)15-2)8-12(16-9)10-6-4-3-5-7-10/h3-8H,1-2H3
• InChI Key： MDJVHOZNTZCKRY-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC=C2)=CC(C(OC)=O)=C1C

Computed Properties

• Exact Mass: 216.07866

Experimental Properties

• Density: 1.128±0.06 g/cm3(Predicted)
• Melting Point: 55-57 °C
• Boiling Point: 315.7±30.0 °C(Predicted)
• PSA: 39.44